Cas no 81010-23-3 (1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI))
![1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI) structure](https://www.kuujia.com/scimg/cas/81010-23-3x500.png)
81010-23-3 structure
Product name:1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI)
1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI)
- [(2Z,7R,11S)-15,17-dihydroxy-11-methyl-13-oxo-12-oxabicyclo[12.4.0]octadeca-1(18),2,14,16-tetraen-7-yl] acetate
- 1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI
- 1H-2-Benzoxacyclotetradecin-1-one, 7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-, (3S-(3R*,7S*,11E))-
- 81010-23-3
-
- Inchi: InChI=1S/C20H26O6/c1-13-7-6-10-17(26-14(2)21)9-5-3-4-8-15-11-16(22)12-18(23)19(15)20(24)25-13/h4,8,11-13,17,22-23H,3,5-7,9-10H2,1-2H3/b8-4-/t13-,17+/m0/s1
- InChI Key: VSXAPWYHYOQGLX-YUKKOFTESA-N
- SMILES: CC1CCCC(CCCC=CC2=C(C(=CC(=C2)O)O)C(=O)O1)OC(=O)C
Computed Properties
- Exact Mass: 362.172939
- Monoisotopic Mass: 362.172939
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 93.1
Experimental Properties
- Density: 1.23
- Boiling Point: 590.1°Cat760mmHg
- Flash Point: 207.7°C
- Refractive Index: 1.566
1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI) Related Literature
-
Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
-
Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
-
D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
-
Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
81010-23-3 (1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI)) Related Products
- 1185236-04-7(rac Zearalenone-d6)
- 36455-72-8(α-Zearalenol)
- 17924-92-4(Zearalenone)
- 1281233-89-3(7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine)
- 946325-08-2(4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl-N-phenylpiperazine-1-carboxamide)
- 126030-73-7(2-(5,6-Difluoro-1H-indol-3-yl)acetic acid)
- 1256834-63-5(2-Chloro-6-fluoro-3-methylpyridine)
- 2171607-61-5(4-(2-amino-3-methylbutan-2-yl)-1-methylpiperidin-4-ol)
- 1936234-21-7(2-(1-Benzyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine)
- 2648918-70-9((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent
